6-methyl-N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride

• IUPAC Name: 6-methyl-N-piperidin-4-ylpyridine-2-carboxamide;dihydrochloride
• InChI: InChI=1S/C12H17N3O.2ClH/c1-9-3-2-4-11(14-9)12(16)15-10-5-7-13-8-6-10;;/h2-4,10,13H,5-8H2,1H3,(H,15,16);2*1H
• InChI Key: FACVBIRASBSYSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(=O)NC2CCNCC2.Cl.Cl
• Molecular Formula: C12H19Cl2N3O
• Molecular Weight: 292.20 g/mol

Description

6-Methyl-N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride (molecular formula: C₁₂H₁₉Cl₂N₃O; molecular weight: 292.204 g/mol) is a pyridine-based compound featuring a carboxamide linkage to a piperidin-4-yl group and a methyl substituent at the 6-position of the pyridine ring . Its dihydrochloride salt form enhances aqueous solubility, making it advantageous for pharmaceutical and synthetic applications. The compound is cataloged under multiple synonyms, including N-Methyl-6-(piperidin-4-yl)picolinamide dihydrochloride and 1′,2′,3′,4′,5′,6′-Hexahydro-[2,4′]bipyridinyl-6-carboxylic acid methylamide dihydrochloride . It serves as a critical building block in medicinal chemistry, particularly in the synthesis of targeted small molecules due to its modular pyridine-piperidine scaffold .

Preparation Methods

The synthesis of 6-methyl-N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride involves several steps. One common synthetic route includes the reaction of 6-methylpyridine-2-carboxylic acid with piperidine in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to form the corresponding amide. The resulting product is then treated with hydrochloric acid to obtain the dihydrochloride salt . Industrial production methods may involve optimization of reaction conditions to increase yield and purity, such as controlling temperature, pH, and reaction time.

Chemical Reactions Analysis

6-methyl-N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) to obtain reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups on the pyridine or piperidine ring are replaced with other groups using reagents like halogens or alkylating agents.

Scientific Research Applications

6-methyl-N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, such as in the development of new drugs targeting specific biological pathways.

Industry: The compound is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 6-methyl-N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease processes or activate receptors that trigger therapeutic responses .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following comparison focuses on pyridine and piperidine derivatives with analogous functional groups or salt forms, highlighting structural differences and inferred physicochemical or biological properties.

Structural and Functional Group Comparisons

Table 1: Key Structural Features of Comparable Compounds

Compound Name	Core Structure	Substituents/Modifications	Salt Form	Molecular Weight (g/mol)
6-Methyl-N-(piperidin-4-yl)pyridine-2-carboxamide dihydrochloride	Pyridine-carboxamide	6-methyl, N-piperidin-4-yl	Dihydrochloride	292.204
6-Chloro-N-methoxy-N-methyl-5-pivalamidopicolinamide	Pyridine-carboxamide	6-chloro, 5-pivalamido, N-methoxy-N-methyl	None	~350 (estimated)*
4-(Diphenylmethoxy)piperidine Hydrochloride	Piperidine	4-diphenylmethoxy	Hydrochloride	329.85
3-(6-Methoxypyridin-3-yl)azetidin-3-ol hydrochloride	Azetidine	3-hydroxy, 6-methoxypyridin-3-yl	Hydrochloride	253.13

Key Observations:

Pyridine-Carboxamide Derivatives :

• The target compound’s 6-methyl and piperidinyl groups contrast with 6-Chloro-N-methoxy-N-methyl-5-pivalamidopicolinamide (), which features bulkier pivalamido and methoxy groups. Chlorine at position 6 may reduce solubility compared to the methyl group, while the dihydrochloride salt in the target compound enhances hydrophilicity .
• The absence of a salt form in the chloro derivative likely necessitates formulation adjustments for pharmaceutical use.

Piperidine vs. 3-(6-Methoxypyridin-3-yl)azetidin-3-ol hydrochloride () employs a smaller, more rigid azetidine ring, which may limit conformational flexibility and hydrogen-bonding interactions relative to piperidine .

Salt Forms: The dihydrochloride in the target compound provides higher protonation capacity than mono-hydrochloride derivatives (e.g., 4-(Diphenylmethoxy)piperidine Hydrochloride), improving solubility and stability in acidic environments .

Research Implications and Limitations

While structural comparisons provide insights, the evidence lacks explicit pharmacological or thermodynamic data (e.g., binding affinities, logP values). Further studies using crystallographic tools like SHELX () could elucidate conformational preferences . Additionally, the dihydrochloride form’s stability under physiological conditions warrants experimental validation.